N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline

• IUPAC Name: N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline
• InChI: InChI=1S/C18H21N3/c1-4-21(5-2)15-9-7-14(8-10-15)18-19-16-11-6-13(3)12-17(16)20-18/h6-12H,4-5H2,1-3H3,(H,19,20)
• InChI Key: VXVDEUDTOMXWDN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)C
• Molecular Formula: C18H21N3
• Molecular Weight: 279.4 g/mol

Description

N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline, also known as DMBA, is a fluorescent probe that has been widely used in scientific research. This compound has unique properties that make it an ideal tool for studying various biological processes.

Mechanism of Action

N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline is a fluorescent probe that emits light when exposed to a specific wavelength of light. The mechanism of action of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline involves the transfer of energy from the excited state of the molecule to its ground state, resulting in the emission of light.
Biochemical and Physiological Effects:
N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline has been shown to have minimal toxicity and does not affect cell viability or proliferation. However, it has been reported to induce mitochondrial fragmentation and increase ROS levels in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline in lab experiments include its high sensitivity, low toxicity, and ease of use. However, N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline has limitations in terms of its photostability and the need for specialized equipment to detect its fluorescence.

Future Directions

1. Development of new N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline derivatives with improved properties, such as increased photostability and sensitivity.
2. Investigation of the mechanism of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline-induced mitochondrial fragmentation and its potential role in disease.
3. Study of the role of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline in cellular signaling pathways and its potential as a therapeutic target.
4. Application of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline in the study of lipid metabolism and its role in disease.
5. Use of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline in the development of new imaging techniques for in vivo studies.
In conclusion, N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline is a versatile fluorescent probe that has numerous applications in scientific research. Its unique properties make it an ideal tool for studying various biological processes, and future research is likely to uncover even more potential applications for this compound.

Synthesis Methods

The synthesis of N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline involves the reaction of 6-methyl-2-nitroaniline with diethylamine, followed by reduction of the resulting nitro compound using hydrogen gas and a palladium catalyst. The final product is obtained through acid-catalyzed cyclization of the intermediate amine.

Scientific Research Applications

N,N-diethyl-4-(6-methyl-1H-benzimidazol-2-yl)aniline has been extensively used in scientific research for various applications, including:
1. Detection of reactive oxygen species (ROS) in cells and tissues.
2. Visualization of lipid droplets in living cells.
3. Monitoring of protein-protein interactions.
4. Study of mitochondrial function and dynamics.